Cas no 477-75-8 (Tryptycene)

• Product Name: Tryptycene
• CAS No: 477-75-8
• MF: C₂₀H₁₄
• MW: 254.325165271759
• MDL: MFCD00003813
• CID: 330911
• PubChem ID: 24847337
• Update Time: 2025-08-05

Tryptycene Chemical and Physical Properties

Names and Identifiers

• 9,10[1',2']-Benzenoanthracene,9,10-dihydro-
• Triptycene
• Triptycene Solution
• 9,10-Dihydro-9,10-[1,2]benzenoanthracene
• 9,10-dihydro-9,10-o-benzenoanthracene
• 9,10-Dihydro-o-benzeno-anthracen
• 9,10-o-Benzeno-9,10-dihydroanthracene
• Tryptycene
• RCL S60268
• TRIPTYCENE;Triptycene
• CL32869MEP
• Tribenzobicyclo[2.2.2]octatriene
• Tribenzobicyclo(2.2.2)octatriene
• Tripycene
• Triptycene, 98%
• NGDCLPXRKSWRPY-UHFFFAOYSA-N
• Anthracene, 9,10-dihydro-9,10-O-benzeno-
• FT-0688191
• 9,10[1',2']-Benzenoanthracene, 9,10-dihydro-
• NSC 122926
• CS-W018422
• 477-75-8
• pentacyclo[6.6.6.02,7.09,14.015,20]icosa-2,4,6,9,11,13,15,17,19-nonaene
• DTXSID6060058
• CHEBI:188520
• 9,10-o-Benzenoanthracene, 9,10-dihydro-
• TRIPTYCENE [MI]
• Q411264
• 52776-05-3
• SY049545
• A846973
• 9,10-o-Benzenoanthracene, 9,10-dihydro-;9,10-dihydro-9,10-[1,2]benzenoanthracene
• AS-17890
• SY252774
• MFCD00003813
• 9,2']-Benzenoanthracene, 9,10-dihydro-
• AMY15439
• NSC122926
• NSC-122926
• YSWG054
• AKOS004901795
• Boc-D-Asparticacida-benzylester
• NS00031725
• UNII-CL32869MEP
• 9,10(1',2')-Benzenoanthracene, 9,10-dihydro-
• T2807
• EINECS 207-519-3
• AH-357/31481008
• 9,10-DIHYDRO-9,10-(1,2)-BENZENOANTHRACENE
• pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene
• F14824
• 9,10oBenzeno9,10dihydroanthracene
• 9,10Dihydro9,10benzenoanthracene
• STL556834
• pentacyclo[6.6.6.0~2,7~.0~9,14~.0~15,20~]icosa-2,4,6,9,11,13,15,17,19-nonaene (non-preferred name)
• 9,10oBenzenoanthracene, 9,10dihydro (8CI)
• BBL103025
• DTXCID6040581
• 9,10-o-Benzenoanthracene, 9,10-dihydro-(8CI)
• 9,10(1',2')Benzenoanthracene, 9,10dihydro
• 9,10oBenzenoanthracene, 9,10dihydro

• MDL： MFCD00003813
• Inchi： 1S/C20H14/c1-2-8-14-13(7-1)19-15-9-3-5-11-17(15)20(14)18-12-6-4-10-16(18)19/h1-12,19-20H
• InChI Key： NGDCLPXRKSWRPY-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C(C3=CC=CC=C13)C1C=CC=CC2=1

Computed Properties

• Exact Mass: 254.11000
• Monoisotopic Mass: 254.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.1180 (estimate)
• Melting Point: 252-254 °C (lit.)
• Boiling Point: 371.8℃/760mmHg
• Flash Point: 171.7°C
• Refractive Index: 1.7040 (estimate)
• PSA: 0.00000
• LogP: 4.67380
• Merck: 9749
• Solubility: Not determined

Tryptycene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Tryptycene

Introduction to Tryptycene (CAS No. 477-75-8)

Tryptycene, a compound with the chemical formula CAS No. 477-75-8, is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This tricyclic aromatic hydrocarbon, characterized by its unique structural framework, has been the subject of extensive studies due to its promising biological activities and potential applications in drug development.

The structural complexity of Tryptycene arises from its three fused benzene rings, which create a rigid and stable scaffold. This distinctive architecture has made it a valuable scaffold for designing novel compounds with enhanced binding affinity and selectivity towards biological targets. The compound'sTryptycenestructure not only facilitates interactions with proteins but also exhibits remarkable stability under various chemical conditions, making it an attractive candidate for further exploration.

In recent years, theTryptycenecompound has been extensively studied for its potential in combating various diseases. One of the most notable areas of research has been its application in oncology. Studies have shown that Tryptycene can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/Akt pathway, a critical pathway in many cancers, thereby inducing apoptosis and reducing tumor growth.

Furthermore, theCAS No. 477-75-8identifier has been instrumental in tracking and validating the compound's properties across different research settings. The precise nomenclature ensures that researchers worldwide can accurately reference and replicate studies involving Tryptycene, fostering collaboration and accelerating the discovery process. This standardization is crucial in ensuring reproducibility and reliability in scientific research.

The pharmacological properties of Tryptycene have also been explored in the context of neurodegenerative diseases. Preliminary studies suggest that it may have neuroprotective effects by mitigating oxidative stress and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has opened up new avenues for developing treatments that can directly target neurological disorders.

Another area where Tryptycene has shown promise is in antimicrobial applications. The unique structure of this compound allows it to interact with bacterial cell walls, disrupting their integrity and leading to cell death. This mechanism of action makes Tryptycene a potential candidate for developing novel antibiotics to combat multidrug-resistant bacteria. The growing concern over antibiotic resistance underscores the importance of discovering new antimicrobial agents like Tryptycene.

The synthesis of Tryptycene is another area of active research. Researchers have developed various synthetic routes to produce this compound efficiently while maintaining its structural integrity. These synthetic methods have not only improved the availability of Tryptycene but also provided insights into its reactivity and potential modifications. Such advancements are crucial for optimizing the compound's biological activity and developing derivatives with enhanced properties.

TheCAS No. 477-75-8registry number plays a pivotal role in ensuring that all synthesized or derived forms of Tryptycene are correctly identified and documented. This level of precision is essential for regulatory compliance and for facilitating international trade in chemical compounds. The global standardization provided by CAS numbers ensures that all stakeholders, including researchers, manufacturers, and regulatory agencies, are on the same page regarding the properties and applications of Tryptylene.

In conclusion, Tryptylene (CAS No. 477-75-8) is a multifaceted compound with significant potential in various fields of biomedical research. Its unique structure, coupled with its promising biological activities, makes it a valuable scaffold for drug discovery. The ongoing research into its pharmacological properties continues to uncover new therapeutic applications, making it a compound worth watching in the future landscape of pharmaceutical innovation.